Cas no 156811-46-0 (Benzoic acid, 4-[(4-bromobenzoyl)amino]-)

• Product Name: Benzoic acid, 4-[(4-bromobenzoyl)amino]-
• CAS No: 156811-46-0
• MF: C₁₄H₁₀BrNO₃
• MW: 320.13810300827
• CID: 1335238
• PubChem ID: 754316
• Update Time: 2025-11-01

Benzoic acid, 4-[(4-bromobenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-bromobenzoyl)amino]-
• 156811-46-0
• AKOS000104951
• EN300-44967
• Z56177155
• CS-0249727
• SR-01000203057
• SCHEMBL16583981
• 4-(4-bromobenzamido)benzoicacid
• G62338
• CCG-5391
• STK091713
• 4-(4-bromobenzamido)benzoic acid
• 4-[(4-bromobenzoyl)amino]benzoic acid
• 4-[(4-bromobenzene)amido]benzoic acid
• C14H10BrNO3
• Oprea1_278716
• BIM-0016372.P001
• SR-01000203057-1
• CBMicro_016537
• 4-{[(4-bromophenyl)carbonyl]amino}benzoic acid

• Inchi： 1S/C14H10BrNO3/c15-11-5-1-9(2-6-11)13(17)16-12-7-3-10(4-8-12)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key： IUVOXSXSRZAFFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 318.9844
• Monoisotopic Mass: 318.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzoic acid, 4-[(4-bromobenzoyl)amino]-

Benzoic acid, 4-[(4-bromobenzoyl)amino]- (CAS No. 156811-46-0): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 4-[(4-bromobenzoyl)amino]-, identified by its unique chemical identifier CAS No. 156811-46-0, represents a compound of significant interest in the realm of pharmaceutical and chemical research. This heterocyclic organic compound, characterized by its intricate molecular structure, has garnered attention due to its versatile applications and potential in various scientific domains.

The molecular framework of Benzoic acid, 4-[(4-bromobenzoyl)amino]- consists of a benzoic acid core functionalized with an amino group linked to a 4-bromobenzoyl moiety. This structural configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further derivatization in drug discovery processes.

In recent years, the pharmaceutical industry has witnessed an increasing demand for novel compounds that exhibit enhanced efficacy and reduced side effects. The compound Benzoic acid, 4-[(4-bromobenzoyl)amino]- has emerged as a promising candidate in this context. Its ability to serve as a precursor for more complex molecules has been leveraged in the development of new therapeutic agents targeting various diseases.

One of the most compelling aspects of Benzoic acid, 4-[(4-bromobenzoyl)amino]- is its role in the synthesis of bioactive molecules. Researchers have utilized this compound to develop inhibitors for enzymes involved in inflammatory pathways, highlighting its potential in the treatment of chronic inflammatory diseases. The bromine substituent on the benzoyl group enhances reactivity, making it an attractive scaffold for further chemical modifications.

The compound's utility extends beyond pharmaceutical applications. In materials science, Benzoic acid, 4-[(4-bromobenzoyl)amino]- has been explored for its potential in creating advanced polymers and coatings. Its incorporation into polymer matrices can lead to materials with improved mechanical properties and thermal stability, which are crucial for high-performance applications.

Recent studies have also delved into the environmental impact of Benzoic acid, 4-[(4-bromobenzoyl)amino]-. Researchers have investigated its degradation pathways and ecotoxicological effects, aiming to ensure safe usage in industrial processes. These studies underscore the importance of understanding the environmental footprint of chemical compounds alongside their therapeutic benefits.

The synthesis of Benzoic acid, 4-[(4-bromobenzoyl)amino]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework.

In conclusion, Benzoic acid, 4-[(4-bromobenzoyl)amino]- (CAS No. 156811-46-0) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications in pharmaceuticals, materials science, and environmental studies highlight its significance as a versatile chemical entity. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and technological frontiers.